REACTION_CXSMILES
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Br[C:2]1[S:3][CH:4]=[C:5]([C:7]([OH:9])=[O:8])[CH:6]=1.C([O-])([O-])=O.[K+].[K+].CC1(C)COB([C:23]2[N:27]([CH3:28])[N:26]=[CH:25][CH:24]=2)OC1>O1CCOCC1.O.C1C=CC([P]([Pd]([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)[P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1>[CH3:28][N:27]1[C:23]([C:2]2[S:3][CH:4]=[C:5]([C:7]([OH:9])=[O:8])[CH:6]=2)=[CH:24][CH:25]=[N:26]1 |f:1.2.3,5.6,^1:40,42,61,80|
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Name
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Quantity
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104 mg
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Type
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reactant
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Smiles
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BrC=1SC=C(C1)C(=O)O
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Name
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Quantity
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271 mg
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Type
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reactant
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Smiles
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C(=O)([O-])[O-].[K+].[K+]
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Name
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Quantity
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97 mg
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Type
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reactant
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Smiles
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CC1(COB(OC1)C1=CC=NN1C)C
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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O1CCOCC1.O
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Name
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Quantity
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28.7 mg
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Type
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catalyst
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Smiles
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C=1C=CC(=CC1)[P](C=2C=CC=CC2)(C=3C=CC=CC3)[Pd]([P](C=4C=CC=CC4)(C=5C=CC=CC5)C=6C=CC=CC6)([P](C=7C=CC=CC7)(C=8C=CC=CC8)C=9C=CC=CC9)[P](C=1C=CC=CC1)(C=1C=CC=CC1)C=1C=CC=CC1
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Control Type
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UNSPECIFIED
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Setpoint
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80 °C
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CUSTOM
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Details
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was then partitioned between 6N NaOH and DCM
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Type
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WASH
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Details
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washed several times with DCM
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Type
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DRY_WITH_MATERIAL
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Details
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The combined organic fractions were dried (Na2SO4)
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Type
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CONCENTRATION
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Details
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concentrated under vacuum
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Type
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CUSTOM
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Details
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used directly without further purification (104 mg, quant.)
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Name
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Type
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Smiles
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CN1N=CC=C1C1=CC(=CS1)C(=O)O
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |